![molecular formula C13H18BrNO2 B2672423 2-bromo-N-(2-methoxy-4-methylphenyl)-3-methylbutanamide CAS No. 391220-28-3](/img/structure/B2672423.png)
2-bromo-N-(2-methoxy-4-methylphenyl)-3-methylbutanamide
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Description
2-bromo-N-(2-methoxy-4-methylphenyl)-3-methylbutanamide is a useful research compound. Its molecular formula is C13H18BrNO2 and its molecular weight is 300.196. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Applications
A Practical Synthesis of 2-Bromo-6-methoxynaphthalene This study details a synthesis method for 2-bromo-6-methoxynaphthalene, an intermediate in producing non-steroidal anti-inflammatory agents. Such synthetic methodologies could be relevant for the synthesis of "2-bromo-N-(2-methoxy-4-methylphenyl)-3-methylbutanamide," showcasing the importance of bromination and methoxylation in medicinal chemistry and organic synthesis (Wei-Ming Xu & Hong-Qiang He, 2010).
Application of Ionic Liquid Halide Nucleophilicity for the Cleavage of Ethers This research demonstrates using ionic liquid halide nucleophilicity for regenerating phenols from ethers, a process that could potentially be applied in modifying structures similar to "this compound" for varied applications, including pharmaceuticals and materials science (Shanthaveerappa K. Boovanahalli, Dong Wook Kim, & D. Chi, 2004).
Biological and Pharmacological Applications
Bromophenol Derivatives from the Red Alga Rhodomela confervoides Bromophenol derivatives exhibit moderate antibacterial activity, suggesting that structurally similar compounds like "this compound" might have potential in developing new antimicrobial agents or studying marine natural products' bioactivity (N. Xu et al., 2003).
Synthesis, Crystal Structure and Biological Activity Screening of Novel N-(α-Bromoacyl)-α-amino Esters Containing Valyl Moiety This study explores the synthesis and biological activity of N-(α-bromoacyl)-α-amino esters, indicating the potential for designing novel compounds with specific biological activities. Research in this direction could inform the development of derivatives of "this compound" for various biomedical applications (D. Yancheva et al., 2015).
Properties
IUPAC Name |
2-bromo-N-(2-methoxy-4-methylphenyl)-3-methylbutanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18BrNO2/c1-8(2)12(14)13(16)15-10-6-5-9(3)7-11(10)17-4/h5-8,12H,1-4H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSIMIPWJMVPMHT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)C(C(C)C)Br)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.